Cas no 5395-36-8 (Ethyl 6-methyl-2-oxo-4-phenyl-1,2,3,4-tetrahydropyrimidine-5-carboxylate)

• Product Name: Ethyl 6-methyl-2-oxo-4-phenyl-1,2,3,4-tetrahydropyrimidine-5-carboxylate
• CAS No: 5395-36-8
• MF: C₁₄H₁₆N₂O₃
• MW: 260.288443565369
• MDL: MFCD00124778
• CID: 367715
• PubChem ID: 253660470
• Update Time: 2025-06-22

Ethyl 6-methyl-2-oxo-4-phenyl-1,2,3,4-tetrahydropyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxylicacid, 1,2,3,4-tetrahydro-6-methyl-2-oxo-4-phenyl-, ethyl ester
• 6-Methyl-2-oxo-4-phenyl-1,2,3,4-tetrahydro-pyrimidine-5-carboxylic Acid, Ethyl Ester
• Ethyl 6-Methyl-2-oxo-4-phenyl-1,2,3,4-tetrahydropyrimidine-5-carboxylate
• 2-HYDROXY-6-METHYL-4-PHENYL-1,4-DIHYDRO-PYRIMIDINE-5-CARBOXYLIC ACID ETHYL ESTER
• 6-Methyl-2-oxo-4-phe
• Ethyl 6-methyl-2-oxo-4-phenyl-1,2,3,4-tetrahydro-5-pyrimidinecarboxylate
• ethyl 6-methyl-2-oxo-4-phenyl-3,4-dihydro-1H-pyrimidine-5-carboxylate
• 6-methy
• ERTC
• Ethyl 1-ribofuranosyl-1,2,4-triazole-3-carboximidate
• ethyl1,2,3,4-tetrahydro-6-methyl-2-oxo-4-phenylpyrimidine-5-carboxylate
• 6-Methyl-2-oxo-4-phenyl-1,2,3,4-tetrahydropyrimidine-5-carboxylic Acid Ethyl Ester
• DHPM
• URMNHHAUVFEMIG-UHFFFAOYSA-N
• 5-Pyrimidinecarboxylic acid, 1,2,3,4-tetrahydro-6-methyl-2-oxo-4-phenyl-, ethyl ester
• ethyl 2-hydroxy-6-methyl-4-phenyl-1,4-dihydropyrimidine-5-carboxylate
• NSC24338
• ethyl 6-methyl-2-oxo-4-phenyl-3,4-dihydro-1H-pyrimid
• UPCMLD00WJAB94A
• 2-HYDROXY-6-METHYL-4-PHENYL-1,4-DIHYDRO-PYRIMIDINE-5-CARBOXYLICACIDETHYLESTER
• AKOS016038018
• SR-01000402975
• SCHEMBL5347891
• NSC14857
• 2(3H)-Pyrimidinone-5-carboxylic acid, 1,4-dihydro-6-methyl-4-phenyl-, ethyl ester
• NCGC00421989-01
• WLN: T6MVM DHJ DR& EVO2 F1
• FT-0672082
• NSC5975
• CMLD4_000251
• BDBM50197168
• Maybridge1_005851
• AKOS016195715
• ethyl6-methyl-2-oxo-4-phenyl-1,2,3,4-tetrahydropyrimidine-5-carboxylate
• ethyl-6-methyl-4-phenyl-3,4-dihydropyrimidine-2(1H)one-5-carboxylate
• AKOS000520167
• UPCMLD00WJAB94A:002
• VU0488889-1
• ethyl 2-hydroxy-6-methyl-4-phenyl-3,4-dihydropyrimidine-5-carboxylate
• AF-399/15103001
• 5-(Ethoxycarbonyl)-6-methyl-4-phenyl-3,4-dihydro-1H-pyrimidin-2-one
• Ethyl 6-methyl-2-oxo-4-phenyl-1,2,3,4-tetrahydro-5-pyrimidinecarboxylate #
• SR-01000402975-1
• HMS3334J07
• Z57948419
• NSC2780
• CCG-1548
• 5-(Ethoxycarbonyl)-4-phenyl-6-methyl-3,4-dihydropyrimidin-2(1H)-one
• HMS558B21
• BCP10199
• 6-Methyl-2-oxo-4-phenyl-1,2,3,4-tetrahydro-p yrimidine-5-carboxylic acid ethyl ester
• NSC-2780
• AC-31096
• ethyl 2-hydroxy-6-methyl-4-phenyl-1,4-dihydro-5-pyrimidinecarboxylate
• Oprea1_724418
• AKOS000296710
• NSC-823778
• E1131
• MFCD00124778
• SB60542
• NSC-5975
• MLS000518431
• BB 0240291
• 10R-0367
• 5-Pyrimidinecarboxylic acid,2,3,4-tetrahydro-6-methyl-2-oxo-4-phenyl-, ethyl ester
• NSC823778
• AKOS003266315
• NSC-24338
• SDCCGMLS-0091590.P001
• SMR000389140
• CBDivE_012232
• NSC-14857
• J-521202
• F1038-0070
• DTXSID80277536
• 5395-36-8
• HMS2208L23
• A870602
• Ethyl 1,4-dihydro-2-hydroxy-6-methyl-4-phenyl-5-pyrimidinecarboxylate
• EN300-7381724
• 1,3,4-TETRAHYDRO-6-METHYL-2-OXO-4-PHENYL-5-PYRIMIDINECARBOXYLIC ACID, ETHYL ESTER
• 3,4-Dihydro-5-(ethoxycarbonyl)-6-methyl-4-phenyl-3,4-1H-pyrimidin-2-one
• CHEMBL507603
• HMS1673D07
• STL298326
• STK068196
• DB-030316
• ALBB-010677
• AG-690/12868903
• ethyl 4-methyl-2-oxo-6-phenyl-3,6-dihydro-1H-pyrimidine-5-carboxylate
• Ethyl 6-methyl-2-oxo-4-phenyl-1,2,3,4-tetrahydropyrimidine-5-carboxylate

• MDL： MFCD00124778
• Inchi： 1S/C14H16N2O3/c1-3-19-13(17)11-9(2)15-14(18)16-12(11)10-7-5-4-6-8-10/h4-8,12H,3H2,1-2H3,(H2,15,16,18)
• InChI Key： URMNHHAUVFEMIG-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(C)NC(NC1C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 260.11600
• Monoisotopic Mass: 260.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.4
• XLogP3: 1.4

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 206.0 to 210.0 deg-C
• Boiling Point: 386.3°C at 760 mmHg
• Flash Point: 187.5±27.9 °C
• PSA: 70.92000
• LogP: 1.84640
• λmax: 332(CH3CN)(lit.)
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Ethyl 6-methyl-2-oxo-4-phenyl-1,2,3,4-tetrahydropyrimidine-5-carboxylate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H315+H319
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,Room Temperature(BD75739)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Hydropyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Hydropyrimidines
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Ethyl 6-methyl-2-oxo-4-phenyl-1,2,3,4-tetrahydropyrimidine-5-carboxylate

Ethyl 6-Methyl-2-Oxo-4-Phenyl-Tetrahydropyrimidine Carboxylate: A Comprehensive Overview

Ethyl 6-methyl-2-oxo-4-phenyl-tetrahydropyrimidine carboxylate, also known by its CAS number 5395-36-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of tetrahydropyrimidines, which are known for their diverse biological activities and applications in drug discovery. The structure of this compound features a tetrahydropyrimidine ring system with substituents at positions 6, 2, and 4, including a methyl group, an oxo group, and a phenyl group, respectively. The carboxylic acid moiety is esterified with an ethyl group, adding to its chemical complexity and potential bioavailability.

The synthesis of Ethyl 6-methyl-2-oxo-4-phenyl-tetrahydropyrimidine carboxylate involves a series of well-established organic reactions. Typically, the starting material is a substituted pyrimidine or a related heterocyclic compound. Through strategic functional group transformations, such as oxidation and alkylation reactions, the desired substituents are introduced onto the ring system. The esterification step ensures that the carboxylic acid group is converted into an ethyl ester, which may enhance solubility and stability in certain conditions.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, research has shown that tetrahydropyrimidines with similar structural features exhibit anti-inflammatory and antioxidant properties. These findings suggest that Ethyl 6-methyl-2-oxo-4 phenyl-tetrahydropyrimidine carboxylate could be explored for its potential role in treating inflammatory diseases or oxidative stress-related conditions.

In addition to its pharmacological applications, this compound has also been studied for its role in agrochemicals and materials science. Its ability to act as a precursor in the synthesis of more complex molecules makes it valuable in combinatorial chemistry efforts. Furthermore, the presence of the phenyl group introduces aromaticity into the molecule, which can influence its electronic properties and reactivity in various chemical transformations.

From an analytical standpoint, the characterization of Ethyl 6-methyl-tetrahydropyrimidine carboxylate relies on advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and IR (Infrared Spectroscopy). These methods provide insights into the molecular structure and confirm the presence of key functional groups. Mass spectrometry further aids in determining the molecular weight and fragmentation patterns of the compound.

The stability and degradation pathways of this compound are critical considerations for its practical applications. Studies have shown that under certain conditions, such as acidic or basic environments, the ester group may undergo hydrolysis to revert back to the carboxylic acid form. Understanding these degradation mechanisms is essential for optimizing storage conditions and ensuring the compound's stability during transportation and use.

In conclusion, Ethyl 6-methyl-tetrahydropyrimidine carboxylate represents a versatile molecule with promising applications across multiple disciplines. Its unique structural features make it a valuable tool in both academic research and industrial development. As ongoing research continues to uncover new insights into its properties and potential uses, this compound stands out as a significant player in contemporary chemical science.